Cas no 16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester)

16424-03-6 structure
Product name:Hexanoic acid, 6-isothiocyanato-, ethyl ester
CAS No:16424-03-6
MF:C9H15NO2S
MW:201.28590130806
CID:1348287
Hexanoic acid, 6-isothiocyanato-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 6-isothiocyanato-, ethyl ester
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- Inchi: 1S/C9H15NO2S/c1-2-12-9(11)6-4-3-5-7-10-8-13/h2-7H2,1H3
- InChI Key: KYKPHLIHLIZMOO-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CCCCCN=C=S
Computed Properties
- Exact Mass: 201.082
- Monoisotopic Mass: 201.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 91-92 °C(Press: 0.15 Torr)
Hexanoic acid, 6-isothiocyanato-, ethyl ester Related Literature
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Shengwen Lu,Ying Han,Hang Chu,Ling Kong,Aihua Zhang,Guangli Yan,Hui Sun,Ping Wang,Xijun Wang Food Funct., 2017,8, 1660-1671
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6. Book reviews
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Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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Lu Mao,Hardy Sze On Chan RSC Adv., 2012,2, 10610-10617
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
16424-03-6 (Hexanoic acid, 6-isothiocyanato-, ethyl ester) Related Products
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